Cas no 19029-45-9 (2-phenyl-3,6-dihydrooxazine)
2-phenyl-3,6-dihydrooxazine structure
Product Name:2-phenyl-3,6-dihydrooxazine
CAS No:19029-45-9
MF:C10H11NO
MW:161.200442552567
CID:881310
PubChem ID:281499
Update Time:2025-04-19
2-phenyl-3,6-dihydrooxazine Chemical and Physical Properties
Names and Identifiers
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- 2-phenyl-3,6-dihydrooxazine
- NSC134313; CTK4E0352; AC1L5UKD; N-Phenyl-3,6-dihydro-2H-1,2-oxazin; AC1Q70RR; AR-1E4866; 2-phenyl-3,6-dihydro-2H-[1,2]oxazine; AG-J-02127; 2-phenyl-3,6-dihydro-2h-1,2-oxazine; N-Phenyl-3,6-dihydro-1,2-oxazin; 2-Phenyl-2,3-dihydro-6H-1,2-oxazin; 2-Phenyl-2,3,6H-1,2-oxazin;
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- Inchi: 1S/C10H11NO/c1-2-6-10(7-3-1)11-8-4-5-9-12-11/h1-7H,8-9H2
- InChI Key: KMFLLVNVVSEGBR-UHFFFAOYSA-N
- SMILES: O1CC=CCN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 161.08413
- Monoisotopic Mass: 161.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- Density: 1.103
- Boiling Point: 230.3°C at 760 mmHg
- Flash Point: 66.2°C
- Refractive Index: 1.566
- PSA: 12.47
- LogP: 2.05940
2-phenyl-3,6-dihydrooxazine Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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